Cas no 1312137-98-6 (1-(3-Chlorophenyl)-4-oxopyrrolidine-3-carbonitrile)

• Product Name: 1-(3-Chlorophenyl)-4-oxopyrrolidine-3-carbonitrile
• CAS No: 1312137-98-6
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 5149096
• Update Time: 2025-08-10

1-(3-Chlorophenyl)-4-oxopyrrolidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)-4-oxopyrrolidine-3-carbonitrile
• 1-(3-Chloro-phenyl)-4-oxo-pyrrolidine-3-carbonitrile

• Inchi： 1S/C11H9ClN2O/c12-9-2-1-3-10(4-9)14-6-8(5-13)11(15)7-14/h1-4,8H,6-7H2
• InChI Key： GILXAQVWRBQZAX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CC(C(C#N)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 309
• XLogP3: 2.2
• Topological Polar Surface Area: 44.1

Additional information on 1-(3-Chlorophenyl)-4-oxopyrrolidine-3-carbonitrile

Comprehensive Overview of 1-(3-Chlorophenyl)-4-oxopyrrolidine-3-carbonitrile (CAS No. 1312137-98-6)

1-(3-Chlorophenyl)-4-oxopyrrolidine-3-carbonitrile (CAS No. 1312137-98-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a pyrrolidine core substituted with a 3-chlorophenyl group and a cyano functionality, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and central nervous system (CNS) therapeutics.

The growing demand for heterocyclic compounds like 1-(3-Chlorophenyl)-4-oxopyrrolidine-3-carbonitrile is driven by their role in modern medicinal chemistry. With the rise of AI-driven drug discovery and high-throughput screening, this compound has been identified as a promising candidate for targeting specific enzymes and receptors. Its molecular weight (248.68 g/mol) and logP value suggest favorable pharmacokinetic properties, which are critical for oral bioavailability—a hot topic in pharmaceutical development.

In recent years, CAS No. 1312137-98-6 has been explored for its potential in treating neurodegenerative diseases, a field that has seen exponential growth due to aging populations globally. The compound’s ability to modulate neurotransmitter pathways aligns with current research trends focusing on Alzheimer’s and Parkinson’s disease therapies. Additionally, its nitrile group offers reactivity that can be leveraged for further derivatization, a key advantage in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 1-(3-Chlorophenyl)-4-oxopyrrolidine-3-carbonitrile is often synthesized via multicomponent reactions or catalytic cyclization methods. These processes are optimized for scalability, addressing the industry’s need for cost-effective production—a frequently searched topic among chemists and process engineers. The compound’s crystallinity and solubility profiles also make it suitable for formulation studies, another area of high interest in drug development.

Environmental and regulatory considerations are increasingly important in chemical research. 1-(3-Chlorophenyl)-4-oxopyrrolidine-3-carbonitrile is designed to meet stringent green chemistry principles, with efforts focused on reducing waste and improving atom economy. This aligns with the broader industry shift toward sustainable synthesis, a topic frequently queried in academic and industrial forums.

In summary, CAS No. 1312137-98-6 represents a compelling case study in the intersection of medicinal chemistry, process optimization, and sustainability. Its structural features and potential applications make it a valuable subject for ongoing research, particularly in addressing unmet medical needs and advancing precision medicine initiatives.